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Compound of Interest

Compound Name: Fenipentol

Cat. No.: B1672507 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides comprehensive guidance on the

necessary personal protective equipment (PPE), handling procedures, and disposal of

Fenipentol, a compound recognized for its choleretic properties.[1][2] Adherence to these

guidelines is critical to mitigate risks and ensure a secure research environment.

Hazard Identification and Personal Protective
Equipment
Fenipentol presents specific hazards that necessitate the use of appropriate personal

protective equipment. The primary risks associated with Fenipentol are serious eye irritation

and high toxicity to aquatic life.[1][3][4] The following table summarizes the recommended PPE

for handling this compound.
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Hazard GHS Classification
Required Personal
Protective Equipment

Eye Irritation
Serious eye damage/eye

irritation (Category 2A)

Eye and Face Protection:

Wear tightly fitting safety

goggles. For operations with a

higher risk of splashing, a face

shield should be used in

conjunction with goggles.

Skin Contact

Not classified as a skin irritant,

but good laboratory practice

dictates minimizing exposure.

Hand Protection: Wear

appropriate chemical-resistant

gloves. Disposable nitrile

gloves are suitable for short-

term protection. Skin and Body

Protection: A standard

laboratory coat should be

worn. For larger quantities or in

case of potential splashing,

chemical-resistant aprons or

coveralls are recommended.

Inhalation

Not classified as a respiratory

hazard under standard

conditions.

Respiratory Protection: If dust

or aerosols are generated, use

a NIOSH-approved respirator.

Ensure adequate ventilation in

the work area.

Aquatic Toxicity

Hazardous to the aquatic

environment, acute hazard

(Category 1)

All handling and disposal

procedures must be conducted

in a manner that prevents

release to the environment.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

protection. The following workflow outlines the key steps for working with Fenipentol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1672507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fenipentol Handling and Disposal Workflow

Preparation

Handling

Cleanup and Disposal

Emergency Procedures

Conduct Hazard Assessment

Select and Inspect PPE

Prepare Work Area (Ensure proper ventilation)

Weighing and Transfer (in a designated area)

Solution Preparation

Experimental Use

Decontaminate Work Surfaces

Segregate Waste (Aqueous vs. Solid)

Dispose of Waste in Accordance with Regulations

In Case of Eye Contact: Rinse with water for several minutes In Case of Skin Contact: Wash with soap and water In Case of Spill: Contain and clean up with appropriate materials

Click to download full resolution via product page

Fenipentol Handling and Disposal Workflow
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Disposal Plan:

Due to its high aquatic toxicity, Fenipentol and its containers must be disposed of as

hazardous waste. Do not dispose of down the drain or in regular trash. All waste materials,

including contaminated gloves, wipes, and empty containers, should be collected in a

designated, labeled hazardous waste container. Follow all local, state, and federal regulations

for the disposal of chemical waste.

Physicochemical Properties of Fenipentol
Understanding the physical and chemical properties of Fenipentol is essential for its safe

handling and use in experimental settings.

Property Value

Molecular Formula C₁₁H₁₆O

Molecular Weight 164.24 g/mol

Appearance White solid lumps or crystalline powder

Melting Point 69°C

Boiling Point 285°C

Solubility Insoluble in water; soluble in alcohol and oils

Experimental Protocols
Detailed experimental protocols for the use of Fenipentol will be specific to the research being

conducted. However, a general protocol for preparing a stock solution is provided below as an

example.

Protocol for Preparation of a 10 mM Stock Solution in DMSO:

Preparation: In a well-ventilated area, and while wearing the appropriate PPE, weigh out the

required amount of Fenipentol powder. For a 1 mL 10 mM stock solution, 1.6424 mg of

Fenipentol is needed.
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Dissolution: Add the weighed Fenipentol to a sterile microcentrifuge tube or vial.

Solvent Addition: Add the desired volume of dimethyl sulfoxide (DMSO) to the vial. For a 1

mL stock, add 1 mL of DMSO.

Mixing: Vortex or sonicate the solution until the Fenipentol is completely dissolved.

Storage: Store the stock solution at -20°C for short-term storage or -80°C for long-term

storage.

Note: The chemical, physical, and toxicological properties of Fenipentol have not been

completely investigated. Therefore, it is crucial to handle this compound with caution and to

always consult the most recent Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fenipentol | 583-03-9 | Benchchem [benchchem.com]

2. Fenipentol - Immunomart [immunomart.com]

3. fenipentol, (R)- | C11H16O | CID 6999795 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Fenipentol | C11H16O | CID 3338 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Fenipentol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672507#personal-protective-equipment-for-
handling-fenipentol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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